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Compound of Interest

Compound Name: Tsugacetal

Cat. No.: B15594144 Get Quote

Disclaimer: Specific safety data for "Tsugacetal" is not readily available. This document

provides guidance based on the safety information for "Acetal" (CAS No. 105-57-7), a closely

related chemical. Researchers, scientists, and drug development professionals should always

consult the specific Safety Data Sheet (SDS) for the exact compound in use.

This guide furnishes essential, immediate safety and logistical information for handling Acetal,

including operational and disposal plans.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Acetal.
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Property Value

Chemical Formula C6H14O2

CAS Number 105-57-7

Boiling Point 104 - 105 °C / 219.2 - 221 °F @ 745 mmHg[1]

Flash Point 39 °C / 102.2 °F[1]

Physical State Liquid[1]

Appearance Colorless[1]

Odor Odorless[1]

Hazards

Highly flammable liquid and vapor.[2] Causes

skin and serious eye irritation.[2] May cause

respiratory irritation.[2] May cause drowsiness

or dizziness.[2]

Personal Protective Equipment (PPE)
To minimize exposure to hazards, all personnel must wear appropriate Personal Protective

Equipment (PPE).[3] The selection of PPE should be based on a thorough hazard assessment

of the specific laboratory procedures.[3]

Eye and Face Protection:

Safety Glasses: Must have side protection and comply with ANSI standard Z87.1.[4]

Chemical Splash Goggles: Tight-fitting goggles that completely cover the eyes and

surrounding facial area are required to protect from splashes.[4]

Hand Protection:

Chemical-Resistant Gloves: Select gloves based on the specific chemical compatibility and

breakthrough time.[4][5] Always inspect gloves before use and wash hands thoroughly after

handling.[6]

Respiratory Protection:
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A NIOSH-approved respirator may be required if ventilation is inadequate or for handling

large quantities.[7] This can include a full-face or half-mask air-purifying respirator.[7] For

high-risk situations, a self-contained breathing apparatus (SCBA) may be necessary.[5][7]

Protective Clothing:

Laboratory Coat: A lab coat or other protective clothing should be worn to prevent skin

contact.[8]

Chemical-Resistant Apron or Coveralls: For tasks with a higher risk of splashing, additional

protection such as a chemical-resistant apron or coveralls is recommended.[7]

Experimental Protocols: Safe Handling and Disposal
Handling and Storage:

Ventilation: Always handle Acetal in a well-ventilated area, preferably in a chemical fume

hood.[2][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][9] Use explosion-proof electrical and ventilating equipment.[2][9]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6][9]

Protect from direct sunlight.[9] Acetal may form explosive peroxides on prolonged storage;

store under nitrogen if possible.[9]

Hygiene: Wash hands and face thoroughly after handling.[2][6] Do not eat, drink, or smoke in

areas where chemicals are handled.[6][10]

Disposal Plan:

Waste Determination: All waste must be evaluated to determine if it is a hazardous waste

under RCRA regulations.[11]
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Containerization: Collect chemical waste in a compatible and properly labeled container.[11]

[12] The container must be kept tightly sealed except when adding waste.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant.[2][9] Do

not dispose of hazardous chemicals down the sink or in regular trash.[12]

Spill Cleanup: In case of a spill, evacuate the area and wear appropriate PPE.[6] Absorb the

spill with an inert material and collect it in a suitable container for disposal.[1]

Workflow for Handling an Acetal Spill
The following diagram illustrates the procedural steps for safely managing a spill of Acetal.
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Acetal Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill with Absorbent Material

Collect Absorbed Material into a Labeled, Sealable Waste Container

Decontaminate the Spill Area

Properly Dispose of Contaminated Materials and PPE

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Acetal spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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